2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione

• IUPAC Name: 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione
• InChI: InChI=1S/C11H11N3O2/c15-10-4-5-11(16)14(13-10)8-6-9-3-1-2-7-12-9/h1-5,7H,6,8H2,(H,13,15)
• InChI Key: PROYVMUMAGQVQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCN2C(=O)C=CC(=O)N2
• Molecular Formula: C11H11N3O2
• DSSTOX Substance ID: DTXSID80295518
• Molecular Weight: 217.22 g/mol
• CAS RN: 4369-11-3

Description

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione is a chemical compound that belongs to the pyridazine family. It is a heterocyclic organic compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory and antioxidant properties. Additionally, it has been shown to inhibit the growth of cancer cells in vitro. Further studies are needed to investigate the potential therapeutic effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have low toxicity in vitro. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione. One potential direction is to investigate its potential therapeutic effects in vivo, particularly in animal models of cancer and inflammation. Additionally, further studies are needed to fully elucidate its mechanism of action and to investigate its potential applications in material science, particularly in the development of organic electronics and optoelectronics. Finally, it may be worthwhile to investigate the potential of this compound as a fluorescent probe for the detection of metal ions in biological and environmental samples.
In conclusion, this compound is a compound that has been extensively studied for its potential applications in various fields. Its synthesis method has been optimized to produce high yields of pure compound. It has been investigated for its potential therapeutic effects in various diseases and has been studied for its potential applications in material science. Further research is needed to fully elucidate its mechanism of action and to investigate its potential applications in various fields.

Scientific Research Applications

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. In material science, it has been studied for its potential applications in organic electronics and optoelectronics. Additionally, it has been studied as a potential fluorescent probe for the detection of metal ions.